Cas no 1246818-63-2 (Benzyl Isothiocyanate-d7)

• Product Name: Benzyl Isothiocyanate-d7
• CAS No: 1246818-63-2
• Molecular Formula: C₈H₇NS
• Molecular Weight: 149.21288
• CID: 1058781
• PubChem ID: 71313851

Benzyl Isothiocyanate-d7 Properties

Names and Identifiers

• Benzyl Isothiocyanate-d7
• PAMAPIMOD
• 1246818-63-2
• CS-0203184
• 1-[isothiocyanato(?H?)methyl](?H?)benzene
• HY-77813S
• 1,2,3,4,5-pentadeuterio-6-[dideuterio(isothiocyanato)methyl]benzene

• InChIKey： MDKCFLQDBWCQCV-XZJKGWKKSA-N
• Inchi： InChI=1S/C8H7NS/c10-7-9-6-8-4-2-1-3-5-8/h1-5H,6H2/i1D,2D,3D,4D,5D,6D2
• SMILES： C1=CC=C(C=C1)CN=C=S

Computed Properties

• Exact Mass: 156.07385762g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.07385762g/mol
• Heavy Atom Count: 10
• Complexity: 132
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives